Cas no 502-26-1 (gamma-Stearolactone)

• Product Name: gamma-Stearolactone
• CAS No: 502-26-1
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• MDL: MFCD01725883
• CID: 372367
• PubChem ID: 10396
• Update Time: 2025-04-19

gamma-Stearolactone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-5-tetradecyl-
• 5-tetradecyloxolan-2-one
• GAMMA OCTADECALACTONE
• &#947
• 4-Octadecanolide
• -butanolide
• Dihydro-5-tetradecyl-2(3H)-furanone
• -lactone
• -n-Tetradecyl-&#947
• Octadecanoic acid, 4-hydroxy-, &#947
• -Stearolactone
• NSC 34907
• gamma-Octadecalactone
• gamma-Stearolactone
• 4-Octadecalactone
• .gamma.-Stearolactone
• 2(3H)-FURANONE, DIHYDRO-5-TETRADECYL-
• 5-tetradecyldihydrofuran-2(3H)-one
• Octadecanoic acid, 4-hydroxy-, gamma-lactone
• GYDWWIHJZSCRGV-UHFFFAOYSA-N
• NSC34907
• WLN: T5OVTJ E14
• Octadecanoic acid, .gamma.-lact
• 5-17-09-00110 (Beilstein Handbook Reference)
• 5-Tetradecyldihydro-2(3H)-furanone #
• CS-0160666
• Octadecanoic acid, .gamma.-lactone
• AS-61638
• FEMA NO. 4446
• SCHEMBL2077335
• DTXSID60862060
• BRN 0167220
• AKOS027324553
• 502-26-1
• UNII-8K5N2582AB
• 8K5N2582AB
• NSC-34907
• Octadecanoic acid, 4-hydroxy-, .gamma.-lactone
• .gamma.-n-Tetradecyl-.gamma.-butanolide
• NS00076568
• Q24816483
• 5-Tetradecyloxolan-2-one;4-Octadecanolide;gamma-Octadecalactone
• 2(3H)-FURANONE, DIHYDRO-5-TETRADECYL
• .GAMMA.-OCTADECALACTONE
• MFCD01725883
• CHEMBL489859
• 5-Tetradecyldihydro-2(3H)-furanone
• 5-Tetradecyltetrahydrofuran-2-one
• BCP32425
• ?-octadecalactone

• MDL： MFCD01725883
• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-15-16-18(19)20-17/h17H,2-16H2,1H3
• InChI Key： GYDWWIHJZSCRGV-UHFFFAOYSA-N
• SMILES： O1C(CCC1CCCCCCCCCCCCCC)=O
• BRN： 0167220

Computed Properties

• Exact Mass: 282.25602
• Monoisotopic Mass: 282.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.9885 (rough estimate)
• Boiling Point: 365.07°C (rough estimate)
• Flash Point: 157.4°C
• Refractive Index: 1.4382 (estimate)
• PSA: 26.3
• LogP: 5.78320
• FEMA: 4446 | GAMMA-OCTADECALACTONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones